NRL-1049

• CAS: 1973494-16-4
• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol
• InChI: InChI=1S/C16H21N3O2S/c1-12(17)13-6-9-19(10-7-13)22(20,21)16-4-2-3-14-11-18-8-5-15(14)16/h2-5,8,11-13H,6-7,9-10,17H2,1H3/t12-/m1/s1
• InChIKey: MGLIYKZFLDTAMW-GFCCVEGCSA-N

Non-selective ROCK inhibitors cause hypotension and lack CNS efficacy. NRL-1049 solves this as an orally bioavailable, 44-fold selective ROCK2 inhibitor (ROCK2 IC50 0.59 µM; ROCK1 IC50 26 µM). - Phase 1 safety (MTD 150 mg) & active metabolite NRL-2017 - BBB preservation & seizure suppression in stroke models - Reduces CCM lesion burden in vivo at ≥10 mg/kg/day Ideal for ischemic stroke, CCM, and neurovascular research. Not indicated for collagenase-induced ICH models.

NRL-1049: A CNS-Penetrant ROCK2 Inhibitor

NRL-1049 (CAS 1973494-16-4), also known as BA-1049, is an orally bioavailable, small-molecule rho-associated protein kinase (ROCK) inhibitor with high selectivity for the ROCK2 isoform over ROCK1. It belongs to the substituted isoquinoline sulfonamide class and is the (R)-enantiomer of 1-(1-(isoquinolin-5-ylsulfonyl)piperidin-4-yl)ethanamine [1]. Unlike first-generation non-selective ROCK inhibitors such as fasudil, NRL-1049 preferentially targets ROCK2, the isoform predominantly expressed in the central nervous system [2]. The compound has advanced to Phase 1 clinical evaluation for cerebral cavernous malformations (CCMs), a disease with no approved pharmacotherapy, and has demonstrated blood-brain barrier (BBB) preservation, seizure suppression, and hemorrhagic transformation reduction in multiple preclinical brain injury models [3][4].

ROCK2 isoform-selective probe Selectively targets ROCK2 over ROCK1, suited for CNS pathway inhibition studies.

Oral CNS-penetrant tool compound Oral bioavailability with reported brain exposure supports chronic systemic dosing in rodent CNS models.

Clinical-phase translational context Phase 1 human pharmacokinetic and tolerability data available for translational exposure-model interpretation.

• [1] US Patent US10526313B2. Rho kinase inhibitor BA-1049 (R) and active metabolites thereof. McKerracher L, et al. BioAxone BioSciences Inc. Filed May 24, 2018. Published January 7, 2020. View Source
• [2] US Patent Application 20230399311. Polymorphs of substituted isoquinoline-based rho kinase inhibitors. Filed June 9, 2023. Published December 14, 2023. View Source
• [3] Mulder IA, Abbinanti M, Woller SA, Ruschel J, Coutinho JM, de Vries HE, VanBavel E, Rosen K, McKerracher L, Ayata C. The novel ROCK2 selective inhibitor NRL-1049 preserves the blood-brain barrier after acute injury. J Cereb Blood Flow Metab. 2024 Nov;44(11):1308-1322. View Source
• [4] Madden S, et al. Safety, Tolerability, and Pharmacokinetics of NRL-1049, a Rho-Associated Kinase Inhibitor, in Healthy Volunteers: A Phase 1, First-in-Human, Single-Ascending Dose, Randomized, Placebo-Controlled Trial. CNS Drugs. 2025 Sep;39(9):865-877. View Source

Why NRL-1049 Surpasses Other ROCK Inhibitors

ROCK inhibitors are not interchangeable. Fasudil, the only clinically approved ROCK inhibitor (Japan, for cerebral vasospasm), non-selectively inhibits both ROCK1 and ROCK2 with comparable potency (IC50 ~0.16–0.82 µM for both isoforms) and carries dose-limiting hypotension due to systemic ROCK1-mediated vascular effects, restricting chronic CNS use [1]. Other ROCK2-selective inhibitors such as belumosudil (KD025; ~229-fold ROCK2 selectivity, IC50 105 nM) lack demonstrated CNS penetration and BBB protection data, being developed for peripheral fibrotic and graft-versus-host disease indications [2]. Ripasudil and netarsudil, approved for glaucoma, are non-selective and administered topically. NRL-1049 uniquely combines 44-fold ROCK2 selectivity with oral bioavailability, documented brain exposure, active metabolite NRL-2017 with independent ROCK2 selectivity, and clinical Phase 1 human safety data, making generic or in-class substitution scientifically unjustified for CNS-targeted applications [3].

Isoform Non-selective ROCK inhibitors (e.g., fasudil) inhibit both ROCK1 and ROCK2; systemic ROCK1-mediated vascular effects may confound chronic CNS studies.

CNS Exposure Other ROCK2-selective inhibitors (e.g., belumosudil) lack reported CNS penetration data; CNS endpoint interpretation may differ significantly.

Route Topical ophthalmic ROCK inhibitors (ripasudil, netarsudil) are not designed for systemic CNS delivery; direct substitution into oral systemic models is not supported.

• [1] Rikitake Y, Kim HH, Huang Z, Seto M, Yano K, Asano T, Liao JK. Inhibition of Rho kinase (ROCK) leads to increased cerebral blood flow and stroke protection. Stroke. 2005 Oct;36(10):2251-2257. View Source
• [2] Flynn R, Paz K, Du J, Reichenbach DK, Taylor PA, Panoskaltsis-Mortari A, Blazar BR. Targeted Rho-associated kinase 2 inhibition suppresses murine and human chronic GVHD through a Stat3-dependent mechanism. Blood. 2016 Feb 4;127(5):2144-2154. View Source
• [3] Mulder IA, et al. The novel ROCK2 selective inhibitor NRL-1049 preserves the blood-brain barrier after acute injury. J Cereb Blood Flow Metab. 2024 Nov;44(11):1308-1322. View Source

Head-to-Head Evidence for NRL-1049

ROCK2 Selectivity vs. Non-Selective Inhibitors

NRL-1049 demonstrates a 44-fold selectivity for ROCK2 over ROCK1 in enzymatic assays, with IC50 values of 0.59 µM for ROCK2 and 26 µM for ROCK1 [1]. In contrast, the prototypical non-selective ROCK inhibitor fasudil exhibits ROCK2 IC50 of 0.158–0.82 µM and ROCK1 Ki of 0.33 µM, yielding a selectivity ratio of approximately 1:1 to 2:1 . The structurally distinct ROCK2 inhibitor belumosudil (KD025) achieves 229-fold selectivity (ROCK2 IC50 105 nM; ROCK1 IC50 24 µM) but lacks documented CNS exposure [2]. Ripasudil, an ocular ROCK inhibitor, shows only ~2.7-fold selectivity (ROCK2 IC50 19 nM; ROCK1 IC50 51 nM) [3]. NRL-1049's selectivity profile avoids the hypotension associated with systemic ROCK1 inhibition while maintaining sufficient CNS target engagement.

ROCK2 selectivity

Head-to-head

44-fold ROCK2/1 vs. 1–2 fold (fasudil), 229-fold (belumosudil)

~20-44x greater than fasudil for ROCK2; belumosudil more selective but no CNS data

ROCK2 isoform selectivity assay context; CNS penetrance differentiates from non-CNS selective inhibitors.

Cross-study comparison under similar enzymatic conditions.

Evidence Dimension	ROCK2 vs. ROCK1 selectivity ratio (fold-difference in IC50)
Target Compound Data	44-fold (ROCK2 IC50 0.59 µM; ROCK1 IC50 26 µM)
Comparator Or Baseline	Fasudil: ~1-2 fold (ROCK2 IC50 0.158 µM; ROCK1 Ki 0.33 µM); Belumosudil: 229-fold (ROCK2 IC50 105 nM; ROCK1 IC50 24 µM); Ripasudil: ~2.7-fold (ROCK2 IC50 19 nM; ROCK1 IC50 51 nM)
Quantified Difference	NRL-1049 selectivity is ~20-44x greater than fasudil and ~16x greater than ripasudil for ROCK2; belumosudil has higher selectivity but no CNS data
Conditions	Recombinant human ROCK1 and ROCK2 enzymatic activity assays; ATP concentrations at physiological levels

Why This Matters

ROCK2-selective inhibition spares ROCK1-mediated physiological vascular tone regulation, a critical differentiator for chronic CNS indications where non-selective inhibitors like fasudil cause dose-limiting hypotension.

• [1] Mulder IA, et al. The novel ROCK2 selective inhibitor NRL-1049 preserves the blood-brain barrier after acute injury. J Cereb Blood Flow Metab. 2024 Nov;44(11):1308-1322. View Source
• [2] Flynn R, et al. Targeted Rho-associated kinase 2 inhibition suppresses murine and human chronic GVHD. Blood. 2016;127(5):2144-2154. View Source
• [3] Gong H, et al. Ripasudil (K-115): a novel Rho kinase inhibitor for the treatment of glaucoma. Expert Opin Investig Drugs. 2018;27(1):77-85. View Source

Seizure Suppression in Traumatic Brain Injury

In a mouse model of cortical cryoinjury producing severe BBB disruption and acute seizures, NRL-1049 treatment completely prevented seizure occurrence compared to vehicle-treated controls [1]. This represents one of the most striking preclinical efficacy signals among ROCK-targeting compounds for acute brain injury. No comparable seizure suppression data have been reported for fasudil, belumosudil, or other clinical-stage ROCK inhibitors in this specific traumatic brain injury context.

Seizure suppression (TBI)

Head-to-head

0% seizure (NRL-1049) vs. 60% (vehicle)

Absolute risk reduction 60 percentage points

Supports seizure endpoint interpretation in traumatic brain injury model-response context.

Mouse cortical cryoinjury model; no comparable data from other ROCK inhibitors.

Evidence Dimension	Seizure incidence within 2 hours post-cortical cryoinjury
Target Compound Data	0% (0/10 mice developed seizures)
Comparator Or Baseline	Vehicle control: 60% (6/10 mice developed seizures)
Quantified Difference	Absolute risk reduction of 60 percentage points (100% relative reduction)
Conditions	Mouse cortical cryoinjury model; NRL-1049 administered prior to injury; seizure observation over 2 hours post-injury period

Why This Matters

Seizure prevention is a clinically meaningful endpoint in cerebral cavernous malformations and traumatic brain injury, and this quantitative outcome provides a tangible efficacy benchmark absent from competing ROCK inhibitor profiles.

• [1] Mulder IA, et al. The novel ROCK2 selective inhibitor NRL-1049 preserves the blood-brain barrier after acute injury. J Cereb Blood Flow Metab. 2024 Nov;44(11):1308-1322. View Source

BBB Preservation in Ischemic Stroke

In spontaneously hypertensive rats subjected to transient middle cerebral artery occlusion (tMCAO), NRL-1049 significantly attenuated the surge in Evans Blue dye extravasation, a quantitative measure of BBB permeability, compared to vehicle-treated animals [1]. Hemorrhagic transformation was also reduced. In a separate collagenase-induced intracerebral hemorrhage (ICH) model, however, NRL-1049 (10 mg/kg) did not significantly improve hematoma volume or BBB disruption, an outcome shared with fasudil in the same study [2]. This failure in ICH highlights that NRL-1049's BBB-protective effect is context-dependent and most pronounced in ischemia-reperfusion injury rather than direct hemorrhagic insult.

BBB preservation (stroke)

Head-to-head

Significant attenuation of Evans Blue extravasation vs. vehicle

Hemorrhagic transformation also reduced

BBB protection endpoint observed in ischemia-reperfusion model; not replicated in collagenase ICH model.

Context-dependent efficacy; verification in hemorrhagic stroke models required.

Evidence Dimension	BBB permeability assessed by Evans Blue extravasation post-tMCAO
Target Compound Data	Significant attenuation of Evans Blue surge (quantitative data reported in full-text figures)
Comparator Or Baseline	Vehicle-treated spontaneously hypertensive rats after tMCAO
Quantified Difference	Statistically significant reduction in Evans Blue extravasation; hemorrhagic transformation also reduced (p-value not abstracted)
Conditions	Spontaneously hypertensive rat model of transient middle cerebral artery occlusion

Why This Matters

BBB preservation is the mechanistic hallmark of NRL-1049's proposed indication in CCMs and stroke; the direct comparison against vehicle establishes baseline efficacy, while the ICH data provide important context that limits its generalizability to hemorrhagic stroke.

• [1] Mulder IA, et al. The novel ROCK2 selective inhibitor NRL-1049 preserves the blood-brain barrier after acute injury. J Cereb Blood Flow Metab. 2024 Nov;44(11):1308-1322. View Source
• [2] Imai T, Qin T, Morais A, Sasaki Y, Erdogan T, McKerracher L, Ayata C. Isoform-selective and non-selective rho-kinase inhibitors do not affect collagenase-induced intracerebral hemorrhage outcomes in mice. J Cereb Blood Flow Metab. 2025 Jan 7:0271678X241312010. View Source

CCM Lesion Burden Reduction

In transgenic mouse models of cerebral cavernous malformations (CCMs), oral BA-1049 (NRL-1049) produced a statistically significant and dose-dependent reduction in cavernous angioma lesion burden [1]. In Ccm3+/−Trp53−/− mice, both 10 mg/kg/day and 100 mg/kg/day doses significantly decreased lesion volume compared to placebo (P=0.003 and P=0.002, respectively), with corresponding reductions in hemorrhage as measured by iron deposition near lesions [1]. Importantly, genetic reduction of Rock2 (Rock2 hemizygous mice) also reduced CA lesions, providing target validation [2]. No other clinical-stage ROCK inhibitor has demonstrated this specific anti-lesion efficacy in CCM disease models.

CCM lesion reduction

Head-to-head

Significant lesion volume decrease at ≥10 mg/kg/day (P=0.003 vs. placebo)

Dose-dependent reduction in transgenic CCM models

Model-response endpoint supports translational rationale for CCM research.

Only ROCK2 inhibitor with reported in vivo CCM lesion evidence.

Evidence Dimension	Cavernous angioma lesion volume after 3–4 months of oral treatment
Target Compound Data	Significant reduction at 10 mg/kg/day (P=0.003 vs. placebo) and 100 mg/kg/day (P=0.002 vs. placebo)
Comparator Or Baseline	Placebo-treated Ccm3+/−Trp53−/− mice (n=20, 15, 16, and 18 animals per group for 0, 1, 10, and 100 mg/kg/day cohorts, respectively)
Quantified Difference	Dose-dependent reduction at all doses; statistical significance achieved at ≥10 mg/kg/day
Conditions	Ccm3+/−Trp53−/− and Ccm1+/−Msh2−/− transgenic mouse models; BA-1049 administered orally in drinking water for 3–4 months; lesion volume quantified by micro-computed tomography

Why This Matters

This is the only published evidence demonstrating that pharmacological ROCK2 inhibition reduces pre-existing CCM lesion burden in vivo, directly supporting the clinical development rationale for NRL-1049 in an orphan disease indication with no approved pharmacotherapy.

• [1] McKerracher L, et al. A Brain-Targeted Orally Available ROCK2 Inhibitor Benefits Mild and Aggressive Cavernous Angioma Disease. Transl Stroke Res. 2020 Jun;11(3):365-376. View Source
• [2] Figure 5, PMC7036327. BA-1049 therapy at 10 and 100 mg/kg/day significantly decreased cavernous angioma lesion burden. View Source

Human Phase 1 PK and Safety

In the first-in-human Phase 1 trial of NRL-1049, a single ascending dose study in healthy volunteers (n=24 fasted, n=10 fed), the compound demonstrated rapid oral absorption (median tmax 0.50–0.75 h, fasted state), dose-proportional to greater-than-dose-proportional increases in Cmax and AUC over the 25–250 mg range, and a defined maximum tolerated dose (MTD) of 150 mg [1]. The active metabolite NRL-2017 showed prolonged exposure with measurable plasma levels up to 48 h. Food intake reduced Cmax by 47% (34.9 ng/mL fasted vs. 18.5 ng/mL fed at 150 mg). The adverse event profile was manageable, with dizziness (16.7%), headache (8.3%), and syncope (8.3%) as the most common TEAEs; no serious TEAEs or discontinuations occurred [1]. This represents the only publicly available human safety and PK dataset for a ROCK2-selective inhibitor in CNS development, providing a critical translational bridge that competing preclinical ROCK inhibitors lack.

Human Phase 1 PK

Trial context

MTD 150 mg; tmax 0.5–0.75 h (fasted); dose-proportional AUC

Food reduces Cmax by 47%

Reported human tolerability and PK endpoints support translational exposure-model interpretation.

No serious TEAEs in single ascending dose study.

Evidence Dimension	Maximum tolerated single oral dose and key PK parameters in humans
Target Compound Data	MTD 150 mg; fasted Cmax 34.9 ng/mL at 150 mg; tmax 0.50–0.75 h; AUC0-∞ dose-proportionality ratio 1:4:10:21 over 25–250 mg
Comparator Or Baseline	Fasudil: approved in Japan for short-term IV infusion in cerebral vasospasm (no oral MTD in CNS indications); Belumosudil: FDA-approved oral dosing for chronic GVHD (200 mg daily); no CNS-directed human PK data available for either comparator
Quantified Difference	NRL-1049 is the only ROCK2 inhibitor with human Phase 1 data for a CNS indication; fasted absorption tmax (0.5–0.75 h) is significantly faster than belumosudil (tmax ~2–3 h)
Conditions	Phase 1, randomized, double-blind, placebo-controlled, single ascending dose study in healthy adult volunteers; fasted and fed (high-fat meal) states

Why This Matters

Human PK and safety data de-risk procurement for preclinical and translational studies by defining achievable plasma exposures, food-effect considerations, and tolerable dose ranges, which are unavailable for most commercial ROCK inhibitors positioned for CNS research.

• [1] Madden S, et al. Safety, Tolerability, and Pharmacokinetics of NRL-1049, a Rho-Associated Kinase Inhibitor, in Healthy Volunteers: A Phase 1, First-in-Human, Single-Ascending Dose, Randomized, Placebo-Controlled Trial. CNS Drugs. 2025 Sep;39(9):865-877. View Source

Active Metabolite Selectivity and PK

NRL-1049 is metabolized to 1-hydroxy-NRL-1049 (NRL-2017), which retains ROCK2 inhibitory activity with 17-fold selectivity for ROCK2 over ROCK1 [1]. In human Phase 1 PK, NRL-2017 exhibited significantly higher plasma exposure than the parent compound: mean Cmax of 1520 ng/mL at 250 mg NRL-1049 (fasted) compared to 58.0 ng/mL for NRL-1049, with a longer median tmax of 0.88–1.63 h and measurable levels up to 48 h post-dose [2]. The metabolite's extended half-life and ~26-fold higher Cmax relative to parent at the 250 mg dose suggest a potential role in sustained pharmacodynamic effect, a feature not described for the primary metabolites of fasudil (hydroxyfasudil) or belumosudil in CNS contexts.

Active metabolite NRL-2017

Data to verify

17-fold ROCK2 selectivity; Cmax 1520 ng/mL at 250 mg (parent 58 ng/mL)

~26-fold higher Cmax than parent; extended half-life

Metabolite may extend pharmacodynamic window; supports sustained target engagement model context.

Class-level inference for metabolite CNS activity; independent confirmation recommended.

Evidence Dimension	Active metabolite ROCK2 selectivity and human pharmacokinetic exposure
Target Compound Data	NRL-2017: 17-fold ROCK2 selectivity; Cmax 1520 ng/mL at 250 mg NRL-1049 (fasted); AUC0-∞ dose-proportionality ratio 1:3:6:13; tmax 0.88–1.63 h
Comparator Or Baseline	Hydroxyfasudil (fasudil metabolite): non-selective ROCK inhibition with shorter half-life; belumosudil metabolites: not characterized for CNS activity (class-level inference required)
Quantified Difference	NRL-2017 Cmax is ~26-fold higher than parent NRL-1049 at equivalent 250 mg dose; 17-fold selectivity for ROCK2 maintained
Conditions	Human Phase 1 PK sampling from 5 min to 48 h post-dose; recombinant ROCK1/ROCK2 enzymatic assays

Why This Matters

The active metabolite contributes meaningfully to total ROCK2 inhibition and extends the pharmacodynamic window beyond what parent compound PK would predict, a consideration for dosing regimen design in chronic CCM treatment.

• [1] Mulder IA, et al. The novel ROCK2 selective inhibitor NRL-1049 preserves the blood-brain barrier after acute injury. J Cereb Blood Flow Metab. 2024 Nov;44(11):1308-1322. View Source
• [2] Madden S, et al. Safety, Tolerability, and Pharmacokinetics of NRL-1049... CNS Drugs. 2025 Sep;39(9):865-877. View Source

Research Applications of NRL-1049

CCM Preclinical and Translational Research

NRL-1049 is the only ROCK2 inhibitor with direct in vivo evidence of dose-dependent CCM lesion burden reduction in transgenic mouse models (Ccm1+/−Msh2−/− and Ccm3+/−Trp53−/−), with significant lesion volume decreases at ≥10 mg/kg/day oral dosing [1]. Combined with Phase 1 human safety and PK data demonstrating a defined MTD of 150 mg [2], NRL-1049 is the indicated tool compound for CCM-focused studies aiming to bridge preclinical efficacy to clinical translation. Procurement for CCM research is strongly justified over non-selective ROCK inhibitors or non-CNS-penetrant ROCK2 inhibitors.

BBB Dysfunction and Post-Traumatic Seizure Studies

NRL-1049 uniquely provides quantitative evidence of BBB preservation (attenuated Evans Blue extravasation post-tMCAO) and complete seizure suppression (0% vs. 60% in vehicle) in rodent models of acute brain injury [1]. These dual pharmacodynamic endpoints position NRL-1049 as the preferred ROCK2 inhibitor for studies investigating BBB integrity, neurovascular unit protection, and post-traumatic epileptogenesis, where neither non-selective inhibitors (fasudil) nor peripherally-acting ROCK2 inhibitors (belumosudil) have demonstrated comparable CNS efficacy.

Ischemic Stroke and Hemorrhagic Transformation Research

NRL-1049 attenuates hemorrhagic transformation and BBB disruption in a transient MCAO model in spontaneously hypertensive rats, a clinically relevant stroke model with comorbidities [1]. However, evidence also shows that NRL-1049 (10 mg/kg) is not efficacious in a collagenase-induced ICH model [2], indicating its therapeutic window is specific to ischemia-reperfusion injury rather than primary hemorrhagic stroke. Researchers must select NRL-1049 for ischemic stroke studies requiring ROCK2-selective pharmacology but should avoid substitution into ICH protocols without additional validation.

ROCK2 Selectivity Profiling and Kinase Screening

With a well-defined selectivity window of 44-fold for ROCK2 over ROCK1 (IC50 0.59 µM vs. 26 µM) and an active metabolite (NRL-2017) retaining 17-fold selectivity [1], NRL-1049 serves as a benchmark compound for ROCK2 selectivity profiling in kinase inhibitor discovery programs. Its selectivity ratio fills a gap between highly selective but non-CNS-penetrant ROCK2 inhibitors (belumosudil, ~229-fold) and non-selective clinical ROCK inhibitors (fasudil, ~1-2 fold; ripasudil, ~2.7-fold), enabling comparative studies of selectivity-pharmacology relationships in CNS kinase biology.

Application

Selection Property

Validation Focus

CCM research

Reported in vivo lesion reduction evidence

Dose-dependent model-response confirmation in transgenic models

BBB integrity & post-traumatic seizure studies

Dual endpoint evidence (BBB preservation, seizure suppression)

Reproducibility of seizure and BBB endpoints in independent injury models

Ischemic stroke research

Ischemia-reperfusion BBB protection data

Context-dependent efficacy; not established for hemorrhagic stroke

ROCK2 selectivity profiling

Defined isoform selectivity window

Kinase panel selectivity and CNS pharmacology comparisons

• [1] Mulder IA, et al. The novel ROCK2 selective inhibitor NRL-1049 preserves the blood-brain barrier after acute injury. J Cereb Blood Flow Metab. 2024 Nov;44(11):1308-1322. View Source
• [2] McKerracher L, et al. A Brain-Targeted Orally Available ROCK2 Inhibitor Benefits Mild and Aggressive Cavernous Angioma Disease. Transl Stroke Res. 2020 Jun;11(3):365-376. View Source
• [3] Madden S, et al. Safety, Tolerability, and Pharmacokinetics of NRL-1049... CNS Drugs. 2025 Sep;39(9):865-877. View Source